Cas no 1503463-02-2 (3-(5-chlorofuran-2-yl)-3-methylbutanoic acid)

• Product Name: 3-(5-chlorofuran-2-yl)-3-methylbutanoic acid
• CAS No: 1503463-02-2
• MF: C₉H₁₁ClO₃
• MW: 202.634842157364
• CID: 5998142
• PubChem ID: 83686812
• Update Time: 2025-05-25

3-(5-chlorofuran-2-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-chlorofuran-2-yl)-3-methylbutanoic acid
• 1503463-02-2
• EN300-1979156

• Inchi： 1S/C9H11ClO3/c1-9(2,5-8(11)12)6-3-4-7(10)13-6/h3-4H,5H2,1-2H3,(H,11,12)
• InChI Key： BSYULCLYORSMDH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C)(C)CC(=O)O)O1

Computed Properties

• Exact Mass: 202.0396719g/mol
• Monoisotopic Mass: 202.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.4Ų

Additional information on 3-(5-chlorofuran-2-yl)-3-methylbutanoic acid

3-(5-Chlorofuran-2-yl)-3-methylbutanoic acid (CAS No. 1503463-02-2)

The compound 3-(5-chlorofuran-2-yl)-3-methylbutanoic acid, identified by the CAS registry number CAS No. 1503463-02-2, is a unique organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of aromatic acids and features a distinctive structure that combines a chlorinated furan ring with a branched alkyl chain, making it a valuable compound in both academic research and commercial settings.

The molecular structure of 3-(5-chlorofuran-2-yl)-3-methylbutanoic acid consists of a furan ring substituted at the 5-position with a chlorine atom and at the 2-position with a methylbutanoic acid group. This arrangement imparts unique electronic and steric properties to the molecule, which are highly desirable in pharmaceutical, agricultural, and material science applications. The presence of the chlorinated furan ring introduces both electron-withdrawing and electron-donating effects, depending on the substituents' positions, which can significantly influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of CAS No. 1503463-02-2 as a precursor for synthesizing bioactive molecules. For instance, researchers have explored its role in developing novel antibiotics and antifungal agents due to its ability to interact with bacterial cell membranes. Additionally, this compound has shown promise in agricultural chemistry as a component of herbicides and plant growth regulators, owing to its ability to modulate plant hormone signaling pathways.

In terms of synthesis, 3-(5-chlorofuran-2-yl)-3-methylbutanoic acid can be prepared via various routes, including nucleophilic aromatic substitution and Friedel-Crafts acylation. The choice of synthetic method depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure samples of this compound, which is crucial for its application in chiral drug development.

The physicochemical properties of CAS No. 1503463-02-2 are well-documented, with a molecular weight of approximately 197 g/mol and a melting point around 145°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic reactions. Moreover, its stability under standard storage conditions ensures its reliability as an intermediate in large-scale chemical processes.

From an environmental perspective, studies have been conducted to assess the biodegradability and ecotoxicity of 3-(5-chlorofuran-2-yl)-3-methylbutanoic acid. These studies indicate that while the compound is not inherently toxic at low concentrations, its impact on aquatic ecosystems requires careful monitoring during industrial use. Regulatory agencies have established guidelines for handling this compound to minimize environmental risks.

In conclusion, CAS No. 1503463-02-2, or 3-(5-chlorofuran-2-yl)-3-methylbutanoic acid, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in future innovations within pharmaceuticals, agriculture, and materials science.